Cas no 2171899-26-4 (5-(cyclopropylmethyl)-1-3-(dimethylamino)propyl-1H-1,2,3-triazole-4-carbaldehyde)

• Product Name: 5-(cyclopropylmethyl)-1-3-(dimethylamino)propyl-1H-1,2,3-triazole-4-carbaldehyde
• CAS No: 2171899-26-4
• MF: C₁₂H₂₀N₄O
• MW: 236.313402175903
• CID: 6395013
• PubChem ID: 165540526
• Update Time: 2025-05-22

5-(cyclopropylmethyl)-1-3-(dimethylamino)propyl-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(cyclopropylmethyl)-1-3-(dimethylamino)propyl-1H-1,2,3-triazole-4-carbaldehyde
• 2171899-26-4
• EN300-1594871
• 5-(cyclopropylmethyl)-1-[3-(dimethylamino)propyl]-1H-1,2,3-triazole-4-carbaldehyde

• Inchi： 1S/C12H20N4O/c1-15(2)6-3-7-16-12(8-10-4-5-10)11(9-17)13-14-16/h9-10H,3-8H2,1-2H3
• InChI Key： RBYHSLYZDXGDBI-UHFFFAOYSA-N
• SMILES： O=CC1=C(CC2CC2)N(CCCN(C)C)N=N1

Computed Properties

• Exact Mass: 236.16371127g/mol
• Monoisotopic Mass: 236.16371127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 51Ų

Additional information on 5-(cyclopropylmethyl)-1-3-(dimethylamino)propyl-1H-1,2,3-triazole-4-carbaldehyde

Comprehensive Overview of 5-(Cyclopropylmethyl)-1-3-(Dimethylamino)propyl-1H-1,2,3-Triazole-4-Carbaldehyde (CAS No. 2171899-26-4)

5-(Cyclopropylmethyl)-1-3-(dimethylamino)propyl-1H-1,2,3-triazole-4-carbaldehyde (CAS No. 2171899-26-4) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique triazole core and cyclopropylmethyl substituent, is a subject of ongoing studies due to its potential applications in drug discovery and development. Researchers are particularly interested in its carbaldehyde functional group, which offers versatile reactivity for further chemical modifications.

The structural complexity of 5-(cyclopropylmethyl)-1-3-(dimethylamino)propyl-1H-1,2,3-triazole-4-carbaldehyde makes it a valuable intermediate in the synthesis of more complex molecules. Its dimethylamino moiety enhances its solubility in polar solvents, facilitating its use in various reaction conditions. Recent studies have explored its role in the development of novel heterocyclic compounds, which are pivotal in designing new therapeutic agents. The compound's CAS number 2171899-26-4 is frequently referenced in academic publications and patent applications, underscoring its importance in contemporary research.

In the context of current trends, the demand for triazole derivatives has surged due to their broad-spectrum biological activities. The 1,2,3-triazole ring, in particular, is known for its stability and ability to participate in hydrogen bonding, making it a key scaffold in drug design. The incorporation of a cyclopropylmethyl group in this compound further enhances its lipophilicity, which is crucial for improving membrane permeability in drug candidates. These attributes align with the growing focus on bioavailability optimization in pharmaceutical sciences.

Another area of interest is the compound's potential role in click chemistry, a widely adopted strategy for rapid molecule assembly. The carbaldehyde group in 5-(cyclopropylmethyl)-1-3-(dimethylamino)propyl-1H-1,2,3-triazole-4-carbaldehyde can serve as a reactive handle for conjugation with other functional groups, enabling the creation of diverse molecular libraries. This feature is particularly relevant in the era of high-throughput screening, where researchers seek efficient methods to generate and test large numbers of compounds.

From an industrial perspective, the synthesis and scalability of CAS No. 2171899-26-4 are critical considerations. Advances in green chemistry have prompted the development of more sustainable routes to produce such compounds, minimizing waste and energy consumption. The compound's dimethylamino propyl side chain also offers opportunities for further derivatization, catering to the needs of custom synthesis and contract research organizations.

In summary, 5-(cyclopropylmethyl)-1-3-(dimethylamino)propyl-1H-1,2,3-triazole-4-carbaldehyde represents a promising candidate for interdisciplinary research. Its structural features and reactivity profile make it a valuable tool for scientists exploring new frontiers in medicinal chemistry, material science, and beyond. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in the development of next-generation therapeutics and functional materials.